3-amino-6-[(3,4-dimethoxyphenyl)methyl]-N-[(4-fluorophenyl)methyl]-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-6-[(3,4-dimethoxyphenyl)methyl]-N-[(4-fluorophenyl)methyl]-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C25H21F4N3O3S/c1-34-18-8-5-14(10-19(18)35-2)9-16-11-17(25(27,28)29)20-21(30)22(36-24(20)32-16)23(33)31-12-13-3-6-15(26)7-4-13/h3-8,10-11H,9,12,30H2,1-2H3,(H,31,33)
• InChI Key: VRAVMLPOCSWKKN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC2=CC(=C3C(=C(SC3=N2)C(=O)NCC4=CC=C(C=C4)F)N)C(F)(F)F)OC
• Molecular Formula: C25H21F4N3O3S
• Molecular Weight: 519.5 g/mol
• CAS No.: 939894-28-7

Description

3-amino-6-[(3,4-dimethoxyphenyl)methyl]-N-[(4-fluorophenyl)methyl]-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C25H21F4N3O3S and its molecular weight is 519.51. The purity is usually 95%.
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Scientific Research Applications

Stereoselective Synthesis and Peptide Incorporation

Stereoselective preparation of amino carboxylic acid derivatives, including discussions on reactions with N,N-dibenzyl-2-amino-3-hydroxy and 3-amino-2-hydroxy carboxylic acid esters, has been explored. These derivatives have been incorporated into cyclic β-tri- and β-tetrapeptides with rigid skeletons for structural analysis. This research provides insights into the synthesis process and potential applications in designing peptide-based molecules (Yoshinari et al., 2011).

Antiproliferative Activity

The antiproliferative activity of 2-arylcarboxamide-thieno[2,3-b]pyridines against the phospholipase C enzyme has been investigated. This study examines the structure-activity relationships by modifying key functional groups, highlighting the compound's potential in therapeutic applications (van Rensburg et al., 2017).

Heterocyclic Studies and Dipyrimidines

Research on converting 5-aminothieno[2,3-d]pyrimidine-6-carboxamides into thieno[2,3-d:4,5-d′]dipyrimidines explores the synthetic versatility and potential applications of these compounds in medicinal chemistry and drug design (Clark & Hitiris, 1984).

Aromatic Polyamides Synthesis

The synthesis of aromatic polyamides from diacid and diamine derivatives, including their solubility, thermal properties, and potential applications in materials science, has been studied. This research highlights the compound's utility in developing new polymeric materials (Yang et al., 1999).

Antianaphylactic Activity

The synthesis and antianaphylactic activity of N-(2-carboxy-thieno[2,3-b]pyridin-3-yl)formamidines showcase the potential biological activities and applications of these compounds in developing new therapeutic agents (Wagner et al., 1993).